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Compound of Interest

Compound Name: Sodium oleylsulfonate

CAS No.: 15075-85-1

Cat. No.: B080934

Get Quote

Executive Summary
Sodium oleylsulfonate (Sodium (Z)-octadec-9-ene-1-sulfonate) is an anionic surfactant

featuring a long, unsaturated C18 hydrophobic tail and a polar sulfonate headgroup. Unlike

standard short-chain detergents (e.g., OG, DDM), the oleyl chain mimics the fluidity of native

biological membranes due to the cis-double bond at C9, which introduces a "kink" in the tail,

preventing rigid packing.

While rarely used as a stand-alone detergent for initial extraction due to its charge, it is a

powerful additive and secondary surfactant for:

Tuning Micelle Fluidity: Modulating the rigidity of DDM/LMNG micelles.

Charge Shielding: Altering the electrostatic surface potential of protein-detergent complexes

(PDCs) to induce novel crystal contacts.

Refolding: Solubilizing inclusion bodies with milder denaturing properties than SDS,

facilitating downstream refolding.
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This guide details the screening workflow, focusing on Mixed-Micelle Crystallization and Critical

Micelle Concentration (CMC) Optimization.

Chemical Profile & Mechanistic Basis
Physicochemical Properties

Property Value / Description Impact on Crystallization

Molecular Formula C₁₈H₃₅NaO₃S
Stable across wide pH (unlike

sulfates).

Tail Structure C18:1 (cis-9)

Mimics fluid lipid bilayer;

prevents "stripping" of annular

lipids.

Head Group Sulfonate (Anionic)
High solubility; sensitive to

divalent cations (Ca²⁺, Mg²⁺).

CMC (Approx.) ~0.02 - 0.05 mM*

Very low CMC implies tight

binding and difficult removal

via dialysis.

Micelle Size Moderate to Large
Aggregation number is

sensitive to ionic strength.

*Note: CMC varies significantly with ionic strength and temperature. Experimental

determination is required (See Section 3).

Mechanism of Action
Standard detergents like DDM form rigid, toroidal micelles. Sodium oleylsulfonate introduces

disorder (fluidity) into the micelle due to the oleyl tail's kink.

Hypothesis: By "doping" a DDM micelle with sodium oleylsulfonate, you create a mixed

micelle that is less rigid and possesses a net negative charge. This can break "false

minimum" aggregation states and promote the specific protein-protein interactions required

for crystal lattice formation [1].[1]
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Before crystallization trials, the behavior of the detergent with your specific protein must be

validated.

Protocol: Experimental CMC Determination
(Fluorescence)
Rationale: Literature CMC values are for pure water. Crystallization buffers (high salt)

drastically lower the CMC.

Materials:

Sodium oleylsulfonate (Powder).

Fluorescent Probe: 1,6-Diphenyl-1,3,5-hexatriene (DPH) or Nile Red.

Spectrofluorometer.

Steps:

Stock Prep: Prepare a 10 mM Sodium oleylsulfonate stock in your crystallization buffer.

Dilution Series: Create 12 concentrations ranging from 0.001 mM to 10 mM.

Dye Addition: Add DPH (final conc. 1 µM) to each sample. Incubate 30 min in dark.

Measurement: Excite at 350 nm; Measure emission at 420 nm.

Analysis: Plot Fluorescence Intensity vs. Log[Surfactant]. The inflection point is the CMC.[2]

Protocol: Protein Stability Profiling (Thermal Shift)
Rationale: Anionic detergents can unfold proteins. You must find the "Safe Zone" concentration.

Steps:

Mix: Protein (0.5 mg/mL) + Sodium oleylsulfonate (0.1x, 1x, 2x, 5x, 10x CMC).

Dye: Add CPM (7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin) dye.
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Ramp: Heat from 20°C to 90°C.

Result: Identify the highest detergent concentration where the Melting Temperature (Tm)

decreases by < 5°C compared to the control. This is your working limit.

Crystallization Screening Workflow
This protocol utilizes Sodium oleylsulfonate as a micelle modifier (dopant) rather than a

primary solubilizer.

Workflow Visualization
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Figure 1: Decision tree for incorporating Sodium oleylsulfonate into crystallization trials.

Method B is recommended for reproducibility.

Detailed Protocol: Method B (Co-Micellization)
Objective: Create a mixed micelle (e.g., DDM + Oleylsulfonate) to modify surface charge and

packing.

Reagents:

Protein Stock: ~10 mg/mL in 0.05% DDM (or similar).

Additive Stock: 10 mM Sodium oleylsulfonate in water.

Procedure:

Calculation: Target a "Doping Ratio" (molar ratio of Oleylsulfonate to Protein). Start with

ratios of 10:1 and 50:1.

Note: Do not exceed the "Safe Zone" determined in Section 3.2.

Incubation: Add the calculated amount of Sodium oleylsulfonate to the protein aliquot.

Crucial: Add slowly with gentle agitation. Do not vortex (foaming risk).

Incubate for 1 hour on ice. This allows the oleylsulfonate monomers to partition into the

DDM micelles.

Clarification: Centrifuge at 14,000 x g for 10 mins at 4°C to remove any amorphous

aggregates induced by the charge shock.

Plating: Set up sitting drop vapor diffusion plates.

Ratio: 1:1 (Protein : Reservoir).

Screens: Use sparse matrix screens compatible with membrane proteins (e.g., MembFac,

MemGold).
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Warning: Avoid screens with high concentrations of Calcium (CaCl₂) or Magnesium

(MgCl₂) in the early stages, as insoluble calcium sulfonates may precipitate, mimicking

crystals (false positives).

Data Analysis & Troubleshooting
Interpreting Precipitate
When using anionic surfactants, distinguishing salt crystals from protein crystals is vital.

Observation Probable Cause Action

Heavy amorphous precipitate

Detergent concentration >

Safe Zone. Protein

denaturation.[3]

Reduce Oleylsulfonate

concentration by 50%.

Needle-like clusters

(birefringent)

Calcium/Magnesium Sulfonate

salt crystals.

Check reservoir composition. If

Ca/Mg present, these are likely

salt. Use UV imaging

(Tryptophan fluorescence) to

confirm protein content.

Phase Separation (Oiling out) Detergent cloud point reached.

Common with PEGs.[4] This is

actually a good zone for

nucleation. Repeat with slightly

lower PEG concentration.

Clear Drops
Protein too soluble due to high

charge repulsion.

Increase precipitant

concentration or add

neutralizing salt (e.g., 100 mM

NaCl) to shield charges.

Optimization: The "Hard-Soft" Screen
If initial hits are microcrystalline:

Grid Screen: Vary pH (X-axis) vs. Sodium Oleylsulfonate Concentration (Y-axis).
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Rationale: The sulfonate headgroup protonation state is constant, but the protein's surface

charge changes with pH. Finding the electrostatic "sweet spot" where the detergent bridges

protein molecules is key.

Safety and Handling
Respiratory: Sodium oleylsulfonate powder is a respiratory irritant. Weigh in a fume hood

or wear a N95 mask.

Solubility: If the 10 mM stock is cloudy, warm to 37°C. It must be clear before adding to

protein.

Compatibility: Incompatible with cationic detergents (CTAB) – will form immediate precipitate.
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Disclaimer: This protocol assumes standard BSL-1/BSL-2 laboratory safety compliance. Always

consult the specific SDS for Sodium oleylsulfonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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